Cas no 136135-57-4 (13-O-Methylamphotericin B (>85%))

• Product Name: 13-O-Methylamphotericin B (>85%)
• CAS No: 136135-57-4
• MF: C₄₈H₇₅NO₁₇
• MW: 938.105616807938
• CID: 2086312
• PubChem ID: 10033798
• Update Time: 2025-06-30

13-O-Methylamphotericin B (>85%) Chemical and Physical Properties

Names and Identifiers

• 13-O-Methylamphotericin B
• Amphotericin X1 (13-O-Methyl Amphotericin B)
• Amphotericin B Impurit D:13-O-Methylamphotericin B(14,39-Dioxabicyclo[33.3.1]nonatriacontane Amphotericin B derivative)
• Amphotericin B EP Impurity B
• Amphotericin X1
• Amphotericin B, 13-O-methyl- (9CI)
• Amphotericin B Impurity 2 (Amphotericin X1)(13-O-Methyl Amphotericin B)
• Amphotericin B Impurity 16
• Amphotericin B Impurity D
• CS-0120061
• 13-O-Methyl Amphotericin B
• 14,39-Dioxabicyclo[33.3.1]nonatriacontane Amphotericin B derivative
• (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-3,5,6,9,11,17,37-heptahydroxy-1-methoxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid
• 136135-57-4
• (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19Z,21Z,23Z,25Z,27Z,29Z,31Z,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-3,5,6,9,11,17,37-heptahydroxy-1-methoxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid
• HY-136153
• SCHEMBL20099517
• 13-O-Methylamphotericin B (>85%)

• Inchi： 1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)61)38(55)27-48(62-5,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59H,20-27,49H2,1-5H3,(H,60,61)/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
• InChI Key： IJLVDQCUUOUTLI-TYVGYKFWSA-N
• SMILES： O([C@@]12C[C@H](C[C@H]([C@@H](CC[C@H](C[C@H](CC(O[C@H]([C@@H]([C@@H]([C@@H](C)C=CC=CC=CC=CC=CC=CC=C[C@H](O[C@]3([H])O[C@H](C)[C@@H](O)[C@H](N)[C@@H]3O)C[C@@]([H])([C@H](C(=O)O)[C@@H](O)C1)O2)O)C)C)=O)O)O)O)O)O)C |t:20,22,24,26,28,30,32,&1:1,3,5,6,9,11,15,16,17,18,34,36,39,41,43,45,48,50,54|

Computed Properties

• Exact Mass: 937.50349992g/mol
• Monoisotopic Mass: 937.50349992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 4
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 309Ų

Experimental Properties

• Melting Point: >111°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

13-O-Methylamphotericin B (>85%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 13-O-Methylamphotericin B (>85%)

13-O-Methylamphotericin B: A Comprehensive Overview

13-O-Methylamphotericin B, also known asAmphotericin B 13-O-methyl derivative, is a semi-synthetic antifungal agent derived from the naturally occurringAmphotericin B. This compound, with the CAS number136135-57-4, has garnered significant attention in the field of microbiology and pharmacology due to its enhanced efficacy and reduced toxicity compared to its parent compound. The methyl group substitution at the 13th position of the amphotericin molecule plays a crucial role in modulating its pharmacokinetic properties and antifungal activity.

The development of13-O-Methylamphotericin B represents a milestone in antifungal therapy, particularly in addressing the challenges posed by resistant fungal infections. Recent studies have demonstrated its potent activity against a wide range of fungal pathogens, includingCandida,Aspergillus, andCryptococcus neoformans. These findings underscore its potential as a next-generation antifungal agent, capable of overcoming the limitations of conventional therapies.

One of the most notable advancements in the study of13-O-Methylamphotericin B is its mechanism of action. Unlike traditional amphotericin agents, which primarily target fungal cell membranes by disrupting their integrity, this derivative exhibits a more selective interaction with ergosterol, a key component of fungal membranes. This selectivity not only enhances its antifungal potency but also reduces its impact on mammalian cells, thereby minimizing adverse effects.

The synthesis of13-O-Methylamphotericin B involves a multi-step process that includes fermentation, extraction, and chemical modification. Recent innovations in fermentation techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Additionally, advancements in analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled precise characterization of its structure and quality control during manufacturing.

In terms of clinical applications,13-O-Methylamphotericin B has shown promise in treating both systemic and localized fungal infections. Its superior pharmacokinetic profile allows for prolonged drug retention at infection sites, enhancing therapeutic efficacy. Moreover, preclinical studies have highlighted its potential for use in combination therapies, where it can synergize with other antifungal agents to combat multi-drug resistant fungal strains.

The global rise in fungal resistance to conventional antifungal drugs has necessitated the exploration of novel therapeutic strategies. In this context,13-O-Methylamphotericin B emerges as a compelling candidate due to its unique chemical structure and enhanced biological properties. Ongoing research is focused on optimizing its delivery systems to further improve bioavailability and reduce systemic toxicity.

In conclusion,13-O-Methylamphotericin B represents a significant advancement in antifungal chemotherapy. Its development leverages cutting-edge research in microbiology, pharmacology, and chemical engineering to address critical gaps in current therapeutic options. As research continues to unfold, this compound holds immense potential for revolutionizing the treatment of fungal infections worldwide.